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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)glutaric Acid-d4
CAS No.: 1189874-68-7
Cat. No.: B563575

Get Quote

Executive Summary & Compound Profile

This guide outlines the mandatory disposal protocols for 3-(4-Chlorophenyl)glutaric Acid-d4,
a deuterated internal standard used primarily in the quantification of Baclofen and its
metabolites.

While often handled in milligram quantities, the presence of the chlorophenyl moiety
necessitates strict segregation from non-halogenated waste streams to prevent the formation
of dioxins during downstream incineration. Furthermore, as a deuterated compound, it is
chemically identical to its non-labeled counterpart regarding toxicity but requires specific
inventory tracking due to its high cost and research value.

Chemical Identity & Properties
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Operational Implication

Chemical Name

3-(4-Chlorophenyl)glutaric
Acid-d4

Halogenated Organic

CAS Number

35271-74-0 (Unlabeled parent)

Use parent CAS for safety
searches if labeled SDS is
unavailable.[1][2]

Physical State

Solid (White to off-white

powder)

Dust inhalation hazard;
requires particulate

segregation.

Acidity

Dicarboxylic Acid

Incompatible with strong bases

and oxidizers.

Hazards

Skin/Eye Irritant (H315, H319),
STOT-SE (H335)

Standard PPE (Nitrile gloves,

safety glasses) required.

Waste Stream

Halogenated Organic

DO NOT mix with general

organic solvents.[3]

Strategic Waste Classification

The critical factor in disposing of this compound is the Chlorine (Cl) atom.

e The Mechanism: When halogenated organic compounds are incinerated at standard

temperatures used for non-halogenated waste, they can form acidic gases (HCI) and, more

critically, polychlorinated dibenzodioxins (PCDDs) and furans.

e The Solution: This waste must be tagged for High-Temperature Incineration (typically

>1100°C) with specific flue gas scrubbing.

o Deuterium Note: The deuterium labeling (-d4) does not alter the waste classification. It is

treated exactly as the non-labeled chlorophenyl glutaric acid.

Waste Stream Decision Tree

The following logic ensures the compound reaches the correct destruction facility.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL18693~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2005:05:18~~3-(4-Chlorophenyl
https://www.chemicalbook.com/msds/3-4-chlorophenyl-glutaric-acid.htm
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/hazardous-liquid-chemical-waste-flowchart-sept-2024.drawio.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
3-(4-Chlorophenyl)glutaric Acid-d4

What is the physical state?

Powder/Crystals Dissolved Jrace Residue

Solid Waste Liquid Waste Contaminated Debris
(Pure powder, expired vials) (Solutions in MeOH, DMSO, Mobile Phase) (Gloves, weighing boats, paper)

i

Is the solvent Halogenated?

Container: Wide-mouth Poly Jar Container: Clear Chem-Waste Bag

Label: 'Solid Hazardous Debris'

Label: 'Solid Halogenated Waste'

Container: HDPE Carboy
Yes (e.g., DCM) Label: 'Halogenated Organic Solvents'
(Trace Cl contaminates the whole volume)

e Must be treated as Halogenated

Container: HDPE Carboy

Label: 'Halogenated Organic Solvents'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-(4-Chlorophenyl)glutaric Acid-d4 waste streams.
Note that adding even small amounts of this chlorinated compound to a non-halogenated
solvent renders the entire mixture "Halogenated Waste."
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Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)

Applicability: Expired standards, degraded powder, or excess material.

» Container Selection: Use a clean, wide-mouth High-Density Polyethylene (HDPE) or glass
jar. Do not use metal containers as acidic moisture may cause corrosion.

o Transfer:
o Perform transfer inside a chemical fume hood to capture dust.
o Use a disposable spatula.

e Labeling:
o Affix a hazardous waste tag immediately.
o Chemical Name: Write "3-(4-Chlorophenyl)glutaric Acid-d4".
o Hazard Checkboxes: Check "Toxic" and "Irritant".
o Constituents: List "100%".

o Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep container closed
at all times.

Protocol B: Disposal of Liquid Waste (Stock Solutions &
HPLC Effluent)

Applicability: Solutions in Methanol, DMSO, Acetonitrile, or Water.

o Compatibility Check: Ensure the waste container does not contain strong bases (e.g.,
Sodium Hydroxide), as this will cause an exothermic neutralization reaction.

e Segregation Rule:

o Pour this waste into the Halogenated Solvent carboy.
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o Critical: Even if the solvent is Methanol (non-halogenated), the presence of the
chlorophenyl solute requires the entire mixture to be incinerated as halogenated waste [1].

e Labeling:
o Update the waste log attached to the carboy.

o Record the volume and the approximate concentration of the glutaric acid derivative.

Protocol C: Empty Containers & Debris

 Vials: If the vial contains visible residue, cap it and dispose of it as Solid Waste (Protocol A).

o Triple Rinse: If the vial appears empty, triple rinse with a small volume of methanol. Collect
the rinsate in the Liquid Waste (Protocol B) container.

o Defacing: Deface the label on the rinsed vial and dispose of it in the glass recycling or
sharps bin (depending on facility rules).

o Gloves/Paper: Contaminated gloves and weighing papers should be placed in a chemically
resistant bag (clear or yellow, per facility code) labeled "Hazardous Debris."

Emergency Response: Spills

In the event of a powder spill, avoid generating dust.

2. Don PPE 3. Containment 4. Cleanup A
L ; l;;:gi?ggel (Nitrile Gloves, Goggles, Cover with damp paper towels Scoop material + towels e si-rflzsg(\);/]itt?]msg]:te& e
Lab Coat, N95 if dusty) to prevent dust into waste bag P

Click to download full resolution via product page

Figure 2: Spill response workflow for solid 3-(4-Chlorophenyl)glutaric Acid-d4.

Regulatory Compliance & References
Regulatory Status[3][5][6]
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 RCRA (USA): While 3-(4-Chlorophenyl)glutaric Acid is not specifically P-listed or U-listed, it
falls under the broad category of halogenated organic waste. Generators must characterize
waste to determine if it exhibits toxicity characteristics, but best practice dictates
management as Hazardous Waste [2].

o European CLP: Classified as Skin Irrit. 2 (H315) and Eye Irrit. 2 (H319) [3].

References

o U.S. Environmental Protection Agency (EPA). "Waste Classification: Halogenated Solvents."
RCRA Online. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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